Cas no 22056-53-7 (Ethanone,1-(1,4,5,6-tetrahydro-2-methylcyclopenta[b]pyrrol-3-yl)-)

Ethanone,1-(1,4,5,6-tetrahydro-2-methylcyclopenta[b]pyrrol-3-yl)- structure

22056-53-7 structure

Product Name:Ethanone,1-(1,4,5,6-tetrahydro-2-methylcyclopenta[b]pyrrol-3-yl)-

CAS No:22056-53-7

MF:C₁₀H₁₃NO

MW:163.216322660446

CID:270204

PubChem ID:30924

Update Time:2025-04-19

Ethanone,1-(1,4,5,6-tetrahydro-2-methylcyclopenta[b]pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-(1,4,5,6-tetrahydro-2-methylcyclopenta[b]pyrrol-3-yl)-
- 1-(2-Methyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrol-3-yl)ethanone
- 1-(2-methyl-1,4,5,6-tetrahydro-cyclopenta[b]pyrrol-3-yl)-ethanone
- 2-Methyl-3-acetyl-4,5-trimethylen-pyrrol
- AC1L1KKA
- BRN 1448129
- CTK8H6442
- KETONE, METHYL 1,4,5,6-TETRAHYDRO-2-METHYLCYCLOPENTA(b)PYRROL-3-YL
- LS-87326
- Methyl 1,4,5,6-tetrahydro-2-methylcyclopenta(b)pyrrol-3-yl ketone
- ketone, methyl 1,4,5,6-tetrahydro-2-methylcyclopenta[b]pyrrol-3-yl
- Ketone,methyl 1,4,5,6-tetrahydro-2-methylcyclopenta[b]pyrrol-3-yl(8ci)
- AKOS006280159
- DTXSID00176537
- 5-21-07-00456 (Beilstein Handbook Reference)
- 22056-53-7
- Inchi： 1S/C10H13NO/c1-6-10(7(2)12)8-4-3-5-9(8)11-6/h11H,3-5H2,1-2H3
- InChI Key： DSAVZMAQFKZAHF-UHFFFAOYSA-N
- SMILES： O=C(C)C1=C(C)NC2CCCC=21

Computed Properties

Exact Mass: 163.09979
Monoisotopic Mass: 163.099714
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.9
XLogP3: 1.5

Experimental Properties

Density: 1.0508 (rough estimate)
Boiling Point: 290.31°C (rough estimate)
Flash Point: 162.8°C
Refractive Index: 1.5400 (estimate)
PSA: 32.86

Ethanone,1-(1,4,5,6-tetrahydro-2-methylcyclopenta[b]pyrrol-3-yl)- Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

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